Cas no 2034-74-4 (7-Oxo-beta-sitosterol)

• Product Name: 7-Oxo-beta-sitosterol
• CAS No: 2034-74-4
• MF: C₂₉H₄₈O₂
• MW: 428.690229415894
• CID: 249598
• PubChem ID: 160608
• Update Time: 2025-04-19

7-Oxo-beta-sitosterol Chemical and Physical Properties

Names and Identifiers

• Stigmast-5-en-7-one,3-hydroxy-, (3b)-
• 7-Oxo-β-sitosterol
• 7-Oxo-beta-sitosterol
• 3-Hydroxystigmast-5-en-7-one
• 3beta-Hydroxyporiferast-5-en-7-one
• 7-Oxo-b-sitosterol
• LMST01040243
• 3-Hydroxy-(3beta)-Stigmast-5-en-7-one
• 3beta-hydroxy-stigmast-5-en-7-one
• CHEBI:177122
• HY-N2757
• Stigmast-5-en-3.beta.-ol-7-one
• 2034-74-4
• (3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-3-hydroxy-10,13-dimethyl-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-one
• Stigmast-5-en-7-one, 3-hydroxy-, (3beta)-
• 7-Ketositosterol
• 7-Keto--sitosterol
• 7-Ketositosterol; 7-Oxo--sitosterol; 7-Oxositosterol; 7-Oxysitosterol; 7-keto-Sitosterol; Stigmast-5-en-3-ol-7-one
• FS-9535
• PD167700
• CHEMBL254780
• AKOS040761251
• 3beta-hydroxystigmast-5-en-7-one
• Stigmast-5-en-7-one, 3-hydroxy-, (3.beta.)-
• (3S,8S,9S,10R,13R,14S,17R)-17-[(1R,4R)-4-Ethyl-1,5-dimethyl-hexyl]-3-hydroxy-10,13-dimethyl-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-one
• SCHEMBL12484619
• DTXSID00942496
• LMST01040169
• CS-0023263
• PD167701
• 17-(5-ethyl-6-methylheptan-2-yl)-3-hydroxy-10,13-dimethyl-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-7-one
• AKOS032948644
• 14-(5-ethyl-6-methylheptan-2-yl)-5-hydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-9-one
• B2703-173630
• 7-Oxo-EC-sitosterol
• Sepesteonol
• "3β-hydroxy-stigmast-5-en-7-one
• 145163-97-9
• 24-α-7-oxositosterol
• (1R,3AS,3BS,7S,9AR,9BS,11AR)-1-[(2R,5R)-5-ETHYL-6-METHYLHEPTAN-2-YL]-7-HYDROXY-9A,11A-DIMETHYL-1H,2H,3H,3AH,3BH,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-4-ONE

• Inchi： 1S/C29H48O2/c1-7-20(18(2)3)9-8-19(4)23-10-11-24-27-25(13-15-29(23,24)6)28(5)14-12-22(30)16-21(28)17-26(27)31/h17-20,22-25,27,30H,7-16H2,1-6H3/t19-,20-,22+,23-,24+,25+,27+,28+,29-/m1/s1
• InChI Key： ICFXJOAKQGDRCT-ZIHMWMKCSA-N
• SMILES： O=C1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 428.36500
• Monoisotopic Mass: 428.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 8.3

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 536.1±29.0 °C at 760 mmHg
• Flash Point: 226.1±16.9 °C
• PSA: 37.30000
• LogP: 7.20380
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

7-Oxo-beta-sitosterol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives